4-(3-Chlorophenyl)-1-(2,3-epoxypropyl)piperazine

• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-4-(oxiran-2-ylmethyl)piperazine
• InChI: InChI=1S/C13H17ClN2O/c14-11-2-1-3-12(8-11)16-6-4-15(5-7-16)9-13-10-17-13/h1-3,8,13H,4-7,9-10H2
• InChI Key: JAMYYEYFDHJGCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2CO2)C3=CC(=CC=C3)Cl

Description

4-(3-Chlorophenyl)-1-(2,3-epoxypropyl)piperazine is a useful research compound. Its molecular formula is C13H17ClN2O and its molecular weight is 252.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1.50 g of 4-(3-chlorophenyl)-piperazine and 0.31 g of sodium hydride was added 2.4 ml of epichlorohydrin and the reaction mixture as stirred at room temperature for 30 minutes. After the reaction was completed, the reaction mixture was extracted with 100 ml of ethyl acetate, and the extract was washed 5 times with 100 ml of water, then dried with anhydrous magnesium sulfate. The solvent was removed by evaporation to obtain the residue which was purified by means of a silica gel column chromatography (eluent: ethyl acetate: n-hexane=1:1) to obtain 1.66 g of 4-(3-chlorophenyl)-1-(2,3-epoxypropyl)piperazine as in the form of an oily substance.